Cas no 1005207-32-8 (4-Benzylthiophenylboronic Acid)
1005207-32-8 structure
Product Name:4-Benzylthiophenylboronic Acid
CAS No:1005207-32-8
MF:C13H13BO2S
MW:244.117122411728
MDL:MFCD06801692
CID:841575
PubChem ID:16427101
Update Time:2025-04-19
4-Benzylthiophenylboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Benzylthio)phenyl)boronic acid
- 4-BENZYLTHIOPHENYLBORONIC ACID
- (4-benzylsulfanylphenyl)boronic acid
- AKOS BRN-0551
- 4-(BENZYLSULFANYL)PHENYLBORONIC ACID
- AKOS004119223
- SCHEMBL257989
- MFCD06801692
- AB30092
- J-514511
- [4-(benzylsulfanyl)phenyl]boronic acid
- E90034
- 1005207-32-8
- CS-0174704
- BS-19044
- Boronic acid, B-[4-[(phenylmethyl)thio]phenyl]-
- 4-Benzylthiophenylboronicacid
- 4-Benzylthiophenylboronic Acid
-
- MDL： MFCD06801692
- Inchi： 1S/C13H13BO2S/c15-14(16)12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h1-9,15-16H,10H2
- InChI Key： ALXFJPATEOZQPF-UHFFFAOYSA-N
- SMILES： S(C1C=CC(B(O)O)=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 244.07300
- Monoisotopic Mass: 244.0729310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.8Ų
Experimental Properties
- Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 148-149 ºC (hexane )
- Solubility: Almost insoluble (0.088 g/l) (25 º C),
- PSA: 65.76000
- LogP: 1.65870
4-Benzylthiophenylboronic Acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-Benzylthiophenylboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118156-25g |
(4-(Benzylthio)phenyl)boronic acid |
1005207-32-8 | 97% | 25g |
$460.56 | 2023-09-04 | |
| Chemenu | CM135911-1g |
(4-(Benzylthio)phenyl)boronic acid |
1005207-32-8 | 96% | 1g |
$98 | 2021-08-05 | |
| abcr | AB271897-1 g |
4-Benzylthiophenylboronic acid, 96%; . |
1005207-32-8 | 96% | 1g |
€144.00 | 2023-04-26 | |
| abcr | AB271897-5 g |
4-Benzylthiophenylboronic acid, 96%; . |
1005207-32-8 | 96% | 5g |
€348.00 | 2023-04-26 | |
| abcr | AB271897-25 g |
4-Benzylthiophenylboronic acid, 96%; . |
1005207-32-8 | 96% | 25g |
€858.00 | 2023-04-26 | |
| Chemenu | CM135911-1g |
(4-(Benzylthio)phenyl)boronic acid |
1005207-32-8 | 96% | 1g |
$125 | 2023-01-13 | |
| Matrix Scientific | 069513-1g |
4-Benzylthiophenylboronic acid, 97% |
1005207-32-8 | 97% | 1g |
$171.00 | 2023-09-10 | |
| Matrix Scientific | 069513-5g |
4-Benzylthiophenylboronic acid, 97% |
1005207-32-8 | 97% | 5g |
$465.00 | 2023-09-10 | |
| Fluorochem | 211847-1g |
4-(Benzylthio)phenyl)boronic acid |
1005207-32-8 | 95% | 1g |
￡76.00 | 2022-03-01 | |
| Fluorochem | 211847-5g |
4-(Benzylthio)phenyl)boronic acid |
1005207-32-8 | 95% | 5g |
￡225.00 | 2022-03-01 |
4-Benzylthiophenylboronic Acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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